Cas no 2228811-33-2 (2-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228811-33-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5604643
• PubChem ID: 165833794
• Update Time: 2025-06-09

2-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1727648
• 2228811-33-2
• 2-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-5-4-11(2)10-8(5)6-3-7(6)9(12)13/h4,6-7H,3H2,1-2H3,(H,12,13)
• InChI Key： SBMPLCLSPALRNB-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C(C)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228811-33-2)

2-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228811-33-2, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule features a cyclopropane ring linked to a pyrazole moiety, both of which are well-documented scaffolds in drug discovery due to their ability to modulate biological targets effectively. The presence of two methyl groups on the pyrazole ring and the carboxylic acid functionality at the cyclopropane position introduces specific electronic and steric properties that make this compound a promising candidate for further investigation.

The cyclopropane core is particularly noteworthy in medicinal chemistry, as its rigid three-membered ring exerts significant strain on adjacent atoms, often enhancing binding affinity to biological targets. This strain can be exploited to improve pharmacokinetic properties, such as solubility and metabolic stability. In contrast, the pyrazole scaffold is a heterocyclic compound that has been extensively studied for its bioactivity. Pyrazoles exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these two motifs in 2-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid suggests potential therapeutic applications across multiple disease areas.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecular structures for their potential bioactivity. Molecular docking studies have shown that this compound may interact with various enzymes and receptors, particularly those involved in metabolic pathways and signal transduction. For instance, preliminary simulations suggest that the pyrazole moiety could bind to enzymes such as cyclooxygenases (COX) or lipoxygenases, which are key players in inflammatory responses. Meanwhile, the cyclopropane ring may engage with hydrophobic pockets of these targets, further stabilizing the binding interaction.

The carboxylic acid functional group at the cyclopropane position provides an additional layer of chemical diversity, allowing for further derivatization through esterification or amidation to enhance solubility or target specificity. This versatility makes 2-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid a valuable building block for medicinal chemists seeking to develop novel therapeutics. In particular, its structural features align well with current trends in drug design, which emphasize the use of multifunctional scaffolds to achieve synergistic effects.

In vitro studies have begun to explore the biological activity of this compound. Initial experiments indicate that it may exhibit inhibitory effects on certain enzymes linked to cancer progression. The dimethylpyrazole moiety appears to play a critical role in modulating these interactions, possibly through steric hindrance or electronic effects that alter enzyme conformation. Additionally, the cyclopropane ring may influence membrane permeability or binding affinity by interacting with lipid head groups in cell membranes. These findings underscore the importance of structural optimization in maximizing bioactivity while minimizing off-target effects.

The synthesis of 2-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid presents an intriguing challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. Recent developments in transition metal-catalyzed reactions have provided more efficient pathways for constructing cyclopropanes and pyrazole derivatives. For example, palladium-catalyzed cross-coupling reactions can be employed to form the cyclopropane ring from propargyl esters or alkenes, while copper-mediated cyclizations can facilitate the formation of the pyrazole scaffold from hydrazines and ketones.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like pyrazoles and cyclopropanes in drug development. Their ability to mimic natural biomolecules while maintaining high specificity makes them ideal candidates for targeted therapies. As research continues into 2-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid, new insights into its mechanism of action are likely to emerge. These could lead to novel treatment strategies for diseases such as cancer, inflammation-related disorders, and metabolic syndromes.

Future directions in this field may include exploring derivative compounds generated by modifying specific atoms within the core structure. For instance, replacing one of the methyl groups on the pyrazole ring with an amino group could introduce new hydrogen bonding capabilities or alter electronic properties significantly. Similarly, introducing fluorine atoms at strategic positions might enhance metabolic stability or improve oral bioavailability.

The integration of machine learning and artificial intelligence into drug discovery has also opened new possibilities for optimizing compounds like 2-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid. Predictive models can help identify optimal modifications based on large datasets of known bioactivities and structural features. This approach accelerates the iterative process of lead optimization by prioritizing compounds most likely to succeed in clinical trials.

In conclusion,2-(1,4-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228811-33-2) represents a fascinating intersection of structural complexity and potential therapeutic utility. Its unique combination of cyclopropane and pyrazole moieties offers opportunities for innovation across multiple disciplines within pharmaceutical science. As research progresses, this compound will undoubtedly contribute valuable insights into drug design principles and inspire new generations of molecular therapeutics.